Cas no 139407-74-2 (6-Benzoxazolol, 2-(4-hydroxyphenyl)-)

• Product Name: 6-Benzoxazolol, 2-(4-hydroxyphenyl)-
• CAS No: 139407-74-2
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• CID: 1279517
• PubChem ID: 135471161
• Update Time: 2025-04-20

6-Benzoxazolol, 2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolol, 2-(4-hydroxyphenyl)-
• CHEMBL187673
• PD179951
• 139407-74-2
• 2-(4-Hydroxyphenyl)-1,3-benzoxazol-6-ol
• 2-(4-Hydroxy-phenyl)-benzooxazol-6-ol
• PDCFEVXISBNCNF-UHFFFAOYSA-N
• SCHEMBL2158317
• 2-(4-hydroxyphenyl)benzo[d]oxazol-6-ol
• BDBM50154053

• Inchi： 1S/C13H9NO3/c15-9-3-1-8(2-4-9)13-14-11-6-5-10(16)7-12(11)17-13/h1-7,15-16H
• InChI Key： PDCFEVXISBNCNF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=NC2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 227.05827
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.49